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Abstract
GNF-7 is a potent, orally bioavailable, type-II kinase inhibitor that has demonstrated significant

activity against Activated Cdc42-associated kinase 1 (ACK1; also known as TNK2) and

Germinal Center Kinase (GCK; also known as MAP4K2). Initially developed as a Bcr-Abl

inhibitor, GNF-7 has shown broader therapeutic potential, particularly in hematologic

malignancies and other cancers driven by aberrant signaling pathways. This technical guide

provides an in-depth overview of GNF-7, including its mechanism of action, quantitative

inhibitory data, detailed experimental protocols for its characterization, and a visualization of

the key signaling pathways it modulates.

Introduction
GNF-7, with the chemical name N-[3-[1,4-Dihydro-1-methyl-7-[(6-methyl-3-pyridinyl)amino]-2-

oxopyrimido[4,5-d]pyrimidin-3(2H)-yl]-4-methylphenyl]-3-(trifluoromethyl)benzamide, is a multi-

targeted kinase inhibitor.[1] Its dual inhibitory action on ACK1 and GCK makes it a valuable tool

for investigating the roles of these kinases in cancer and other diseases. ACK1 is a non-
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receptor tyrosine kinase that acts as a signaling hub for various receptor tyrosine kinases

(RTKs), playing a crucial role in cell survival, proliferation, and migration.[2][3] GCK is a

member of the mitogen-activated protein kinase (MAPK) family and is involved in stress-

activated signaling pathways that regulate inflammation and apoptosis.[4][5] The combined

inhibition of these two kinases by GNF-7 leads to a synergistic anti-tumor effect in various

cancer models.

Chemical Properties
Property Value

Chemical Formula C₂₈H₂₄F₃N₇O₂

Molecular Weight 547.5 g/mol [1]

CAS Number 839706-07-9[1]

Appearance White to off-white solid

Solubility Soluble in DMSO (up to 50 mM)

Quantitative Inhibitory Data
GNF-7 has been shown to inhibit a range of kinases with varying potencies. The following

tables summarize the available quantitative data for its inhibitory activity.

Table 1: In Vitro Inhibitory Activity of GNF-7 against Primary Targets

Target IC₅₀ (nM) Reference

ACK1 (TNK2) 25 [6]

GCK (MAP4K2) 8 [6]

Table 2: In Vitro Inhibitory Activity of GNF-7 against Bcr-Abl and its Mutants
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Target IC₅₀ (nM) Reference

c-Abl 133 [1]

Bcr-Abl (wild-type) 133 [6]

Bcr-Abl (T315I) 61 [6]

Bcr-Abl (G250E) 136 [1]

Bcr-Abl (E255V) 122 [1]

Bcr-Abl (M351T) <5 [7]

Table 3: Cellular Antiproliferative Activity of GNF-7

Cell Line Cancer Type IC₅₀ (nM) Reference

Ba/F3 (Bcr-Abl WT) Pro-B cell leukemia <11 [8]

Ba/F3 (Bcr-Abl

mutants)
Pro-B cell leukemia <11 [8]

Colo205 Colorectal cancer 5 [8]

SW620 Colorectal cancer 1 [8]

OCI-AML3
Acute Myeloid

Leukemia
219 [6]

Signaling Pathways Modulated by GNF-7
GNF-7 exerts its biological effects by interfering with key cellular signaling pathways. The

inhibition of ACK1 and GCK leads to the downstream modulation of pro-survival and stress-

response pathways.

ACK1 Signaling Pathway
ACK1 is a crucial transducer of signals from receptor tyrosine kinases (RTKs) like EGFR and

HER2.[2] Upon activation, ACK1 can phosphorylate and activate downstream effectors, most

notably the pro-survival kinase AKT, in a PI3K-independent manner.[3] By inhibiting ACK1,
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GNF-7 blocks this alternative route of AKT activation, leading to decreased cell survival and

proliferation.
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GNF-7 inhibits the ACK1-mediated activation of AKT.

GCK Signaling Pathway
GCK (MAP4K2) is a key upstream kinase in the JNK and p38 MAPK stress-response

pathways.[4] It can be activated by various cellular stressors and inflammatory cytokines.

Activated GCK phosphorylates and activates downstream MAP2Ks (MKK4/7 for JNK and
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MKK3/6 for p38), which in turn activate JNK and p38.[5] These kinases then regulate the

activity of transcription factors involved in apoptosis and inflammation. GNF-7's inhibition of

GCK can therefore suppress these stress-activated pathways.
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GNF-7 blocks GCK-mediated activation of JNK and p38 MAPK pathways.

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

activity of GNF-7.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)
This protocol describes a general method to determine the IC₅₀ of GNF-7 against a target

kinase.

Materials:

Purified recombinant kinase (e.g., ACK1, GCK)

Kinase-specific substrate and ATP

GNF-7 stock solution in DMSO

ADP-Glo™ Kinase Assay Kit (Promega)

Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

384-well white assay plates

Procedure:

Prepare serial dilutions of GNF-7 in kinase buffer.

In a 384-well plate, add 2.5 µL of the GNF-7 dilution or vehicle (DMSO) to the appropriate

wells.

Add 2.5 µL of a 2x kinase/substrate mixture to each well.

Initiate the kinase reaction by adding 5 µL of a 2x ATP solution.

Incubate the plate at room temperature for 60 minutes.
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Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™

Reagent.

Incubate for 40 minutes at room temperature.

Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent

signal.

Incubate for 30 minutes at room temperature in the dark.

Measure luminescence using a plate reader.

Calculate the percent inhibition for each GNF-7 concentration relative to the vehicle control

and determine the IC₅₀ value using a suitable software.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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